Cas no 1536332-66-7 (octahydro-1H-pyrrolo3,4-bpyridin-2-one)

• Product Name: octahydro-1H-pyrrolo3,4-bpyridin-2-one
• CAS No: 1536332-66-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4604564
• PubChem ID: 83479078
• Update Time: 2025-06-30

octahydro-1H-pyrrolo3,4-bpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• octahydro-1H-pyrrolo[3,4-b]pyridin-2-one
• octahydro-1H-pyrrolo3,4-bpyridin-2-one

• Inchi： 1S/C7H12N2O/c10-7-2-1-5-3-8-4-6(5)9-7/h5-6,8H,1-4H2,(H,9,10)
• InChI Key： WFNAZNCBYOHJHY-UHFFFAOYSA-N
• SMILES： C12CNCC1CCC(=O)N2

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on octahydro-1H-pyrrolo3,4-bpyridin-2-one

Chemical Profile of Octahydro-1H-pyrrolo[3,4-bpyridin-2-one (CAS No. 1536332-66-7)

Octahydro-1H-pyrrolo[3,4-bpyridin-2-one (CAS No. 1536332-66-7) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural framework and potential biological activities. This compound belongs to the class of octahydroquinolizinone derivatives, which are known for their diverse pharmacological properties. The presence of a fused pyrrole and pyridine ring system provides a rich scaffold for further functionalization, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The chemical structure of octahydro-1H-pyrrolo[3,4-bpyridin-2-one features a seven-membered saturated ring fused with a six-membered aromatic system, incorporating nitrogen atoms at specific positions. This configuration contributes to its ability to interact with biological targets in complex ways, potentially modulating various cellular processes. The compound’s stability under different chemical conditions and its solubility profile in common organic solvents further enhance its utility in synthetic and medicinal chemistry applications.

In recent years, the investigation of octahydro-1H-pyrrolo[3,4-bpyridin-2-one has been extended to explore its pharmacological potential. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The fused heterocyclic system is particularly interesting because it mimics the binding pockets of natural products known to have therapeutic effects. This has prompted researchers to explore its derivatives as candidates for treating conditions such as neurodegenerative disorders and autoimmune diseases.

One of the most compelling aspects of octahydro-1H-pyrrolo[3,4-bpyridin-2-one is its versatility as a building block in drug design. By modifying specific functional groups within the molecule, chemists can fine-tune its pharmacokinetic properties and enhance its binding affinity to target proteins. For instance, introducing hydroxyl or amine groups can improve solubility and metabolic stability, while halogenation can increase lipophilicity for better membrane permeability. These modifications are crucial for optimizing drug candidates for clinical development.

The synthesis of octahydro-1H-pyrrolo[3,4-bpyridin-2-one involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclization reactions to form the heterocyclic core, followed by functional group interconversions to achieve the desired substitution patterns. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and energy consumption. Such improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent advances in computational chemistry have also played a pivotal role in understanding the behavior of octahydro-1H-pyrrolo[3,4-bpyridin-2-one at both molecular and cellular levels. Molecular docking simulations have been used to predict how this compound interacts with biological targets such as kinases and transcription factors. These studies not only provide insights into its mechanism of action but also guide the design of more potent analogs with improved therapeutic profiles. The integration of experimental data with computational models has become indispensable in modern drug discovery.

The potential applications of octahydro-1H-pyrrolo[3,4-bpyridin-2-one extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for developing novel materials with specialized properties, such as ligands for metal ion sequestration or components in supramolecular assemblies. Additionally, its role as a precursor in synthesizing complex organic molecules underscores its importance in synthetic organic chemistry research.

As research continues to uncover new facets of octahydro-1H-pyrrolo[3,4-bpyridin-2-one, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications. The compound’s unique structural attributes offer a promising foundation for innovation across multiple disciplines, reinforcing its significance as a key chemical entity in contemporary medicinal chemistry.